(1R,2R)-2-fluoro-N-(3-methoxypropyl)cyclopentan-1-amine

• IUPAC Name: (1R,2R)-2-fluoro-N-(3-methoxypropyl)cyclopentan-1-amine
• InChI: InChI=1S/C9H18FNO/c1-12-7-3-6-11-9-5-2-4-8(9)10/h8-9,11H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key: XSIFITRFVMGZIL-RKDXNWHRSA-N
• Canonical SMILES: COCCCNC1CCCC1F
• Isomeric SMILES: COCCCN[C@@H]1CCC[C@H]1F
• Molecular Formula: C9H18FNO
• Molecular Weight: 175.24 g/mol

Description

(1R,2R)-2-Fluoro-N-(3-methoxypropyl)cyclopentan-1-amine, also known as FMPC, is a cyclic fluorinated amine that has gained attention in recent years due to its unique physical and chemical properties. FMPC is an organofluorine compound that has been used in various scientific fields, including organic synthesis, medicinal chemistry, and biochemistry. FMPC has been found to have a wide range of applications in laboratory experiments, including its ability to act as a catalyst and its ability to promote the formation of new bonds.

Scientific Research Applications

• Synthesis of Carbocyclic Nucleoside Analogues : A study by Wachtmeister et al. (1999) discusses the synthesis of carbocyclic guanosine analogues, including compounds with an electronegative fluoro substituent. These compounds have been evaluated as potential anti-viral agents, highlighting the role of such molecules in the development of antiviral therapies (Wachtmeister et al., 1999).

• Directed Ortho-Metalation : Zhichkin et al. (2011) describe a method for preparing 2-fluoro-3-aminophenylboronates, indicating the utility of such compounds in synthetic chemistry. This process involves protecting the aromatic amine in fluoroanilines and showcases the application in creating novel chemical structures (Zhichkin et al., 2011).

• Asymmetric Synthesis of Fluorocyclopentanols : Bravo et al. (1992) explored the asymmetric synthesis of functionalized and optically pure cyclopentanes with a fluorine atom. This study demonstrates the application of such compounds in creating specific, stereochemically complex structures (Bravo et al., 1992).

• Synthesis of Carbocyclic Nucleosides as HIV Inhibitors : Rosenquist et al. (1994) report the synthesis of carbocyclic nucleosides as potential inhibitors of HIV. This research underscores the significance of such compounds in the quest for effective HIV treatments (Rosenquist et al., 1994).

• Precursor for Carbocyclic Nucleoside Synthesis : Park and Rapoport (1994) prepared an important precursor for the synthesis of carbocyclic nucleosides, highlighting the role of such compounds in nucleoside synthesis and potential therapeutic applications (Park & Rapoport, 1994).